Cas no 953992-43-3 (N-(4-chlorophenyl)-2-(4-{(3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide)

• Product Name: N-(4-chlorophenyl)-2-(4-{(3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide
• CAS No: 953992-43-3
• MF: C₂₀H₁₈ClN₃O₂S₂
• MW: 431.958820819855
• CID: 5818775
• PubChem ID: 16899305
• Update Time: 2025-06-13

N-(4-chlorophenyl)-2-(4-{(3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetamide, 2-[[2-[(4-chlorophenyl)amino]-2-oxoethyl]thio]-N-(3-methylphenyl)-
• 2-[2-[2-(4-chloroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(3-methylphenyl)acetamide
• 953992-43-3
• AKOS024641184
• F2335-0803
• N-(4-chlorophenyl)-2-[(4-{[(3-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]acetamide
• N-(4-chlorophenyl)-2-((4-(2-oxo-2-(m-tolylamino)ethyl)thiazol-2-yl)thio)acetamide
• N-(4-chlorophenyl)-2-(4-{(3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide

• Inchi： 1S/C20H18ClN3O2S2/c1-13-3-2-4-16(9-13)23-18(25)10-17-11-27-20(24-17)28-12-19(26)22-15-7-5-14(21)6-8-15/h2-9,11H,10,12H2,1H3,(H,22,26)(H,23,25)
• InChI Key： JCHZLBNCDYIGIR-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=CC(C)=C2)=O)N=C1SCC(NC1=CC=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 431.0528969g/mol
• Monoisotopic Mass: 431.0528969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 12.16±0.70(Predicted)

Additional information on N-(4-chlorophenyl)-2-(4-{(3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide

Comprehensive Overview of N-(4-chlorophenyl)-2-(4-{(3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide (CAS No. 953992-43-3)

N-(4-chlorophenyl)-2-(4-{(3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide (CAS No. 953992-43-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of a chlorophenyl group and a methylphenyl carbamoylmethyl moiety enhances its reactivity and makes it a promising candidate for further study.

In recent years, the demand for thiazole-based compounds has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in CAS No. 953992-43-3 due to its potential as a bioactive scaffold. The compound's structure suggests possible interactions with enzymes or receptors, making it a subject of interest for targeted therapy development. Additionally, its sulfanylacetamide group could play a role in modulating solubility and bioavailability, which are critical factors in pharmaceutical formulations.

The synthesis of N-(4-chlorophenyl)-2-(4-{(3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in green chemistry, researchers are also exploring eco-friendly synthesis routes for this compound to minimize environmental impact.

From an industrial perspective, CAS No. 953992-43-3 is being evaluated for its potential in crop protection and pest management. The agrochemical sector is actively seeking novel compounds with improved efficacy and lower toxicity, and this thiazole derivative fits the bill. Its mechanism of action, possibly involving enzyme inhibition or receptor binding, could pave the way for next-generation agrochemicals.

Another area of exploration is the compound's role in material science. Thiazole derivatives are known for their electronic properties, and N-(4-chlorophenyl)-2-(4-{(3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide might find applications in organic semiconductors or photovoltaic devices. Researchers are investigating its conductivity and stability under various conditions to assess its suitability for these applications.

Safety and regulatory compliance are paramount when working with CAS No. 953992-43-3. While the compound is not classified as hazardous, proper handling protocols must be followed to ensure user safety. Regulatory bodies such as the EPA and REACH provide guidelines for its use and disposal, emphasizing the importance of sustainable practices in chemical research.

In conclusion, N-(4-chlorophenyl)-2-(4-{(3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide (CAS No. 953992-43-3) represents a versatile compound with broad potential across multiple industries. Its unique structure and properties make it a valuable subject for ongoing research, particularly in pharmaceuticals, agrochemicals, and material science. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in these fields.